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Compound of Interest

Xylenol orange tetrasodium salt,
IND

Cat. No.: B1635214

Compound Name:

For Researchers, Scientists, and Drug Development Professionals
CAS Number: 3618-43-7[1]

This technical guide provides a comprehensive overview of Xylenol orange tetrasodium salt, a
widely used chemical reagent in various analytical and research applications. This document
details its chemical properties, experimental protocols for its use, and visual workflows to aid in
experimental design and execution.

Chemical and Physical Properties

Xylenol orange tetrasodium salt is an organic reagent primarily utilized as an indicator for metal
titrations.[1] It is the tetrasodium salt of xylenol orange. Historically, the purity of commercial
preparations has varied, but high-purity versions are now available.[1]
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Property Value Reference
CAS Number 3618-43-7 [1]
Molecular Formula Cs1H2s8N2NasO13S [2]
Molecular Weight 760.58 g/mol [2]
Appearance Dark red-brown powder [3]
Solubility Soluble in water [1]
Melting Point 195 °C (decomposes) [1]

Absorption Maximum (0.1N

577 - 583 nm [4]
NaOH)

Core Applications

The primary application of Xylenol orange tetrasodium salt is as a metal indicator in
complexometric titrations, particularly with ethylenediaminetetraacetic acid (EDTA).[1][3] It is
also employed in photometric assays for the detection of various substances.

Complexometric Titrations: In acidic solutions (pH < 6), Xylenol orange forms colored
complexes with metal ions.[3] During a titration with a chelating agent like EDTA, a sharp color
change from red/violet to yellow indicates the endpoint.[1][5]

Ferrous Oxidation-Xylenol Orange (FOX) Assay: This spectrophotometric method is used for
the detection of hydroperoxides. The assay relies on the oxidation of ferrous ions (Fe2*) to
ferric ions (Fe3*) by hydroperoxides in the presence of xylenol orange. The resulting Fe3+*-
xylenol orange complex can be quantified by measuring its absorbance at a specific
wavelength.

Experimental Protocols

A standard 0.1% (w/v) indicator solution can be prepared for use in titrations.
Procedure:

» Weigh 0.1 g of Xylenol orange tetrasodium salt.
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e Dissolve the powder in 100 mL of distilled water.
« If necessary, filter the solution to remove any undissolved particles.[6][7]

This protocol outlines the general steps for determining the concentration of various metal ions
using Xylenol orange as an indicator. Specific conditions for different metals are summarized in
Table 2.

Procedure:

o Prepare the metal ion sample solution by dissolving a precisely weighed amount of the
substance in water. Acidify with a minimal amount of an appropriate acid if necessary, and
then dilute to a suitable volume (e.g., 100 mL).[5]

o Add approximately 50 mg of xylenol orange indicator mixture.[5]

o Adjust the pH of the solution by adding a suitable buffer (e.g., methenamine) until the
solution turns a pink-violet color.[5]

« Titrate the solution with a standardized solution of disodium edetate (e.g., 0.05 mol/L) until
the color changes from pink-violet to a clear yellow.[5]

o Record the volume of the titrant used and calculate the concentration of the metal ion.

Table 2: Conditions for Complexometric Titration of Various Metal lons
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Each mL of
. . 0.05 mol/L
pH Adjustment Endpoint . .
Metal lon Disodium Reference
| Buffer Color Change .
Edetate is
Equivalent to:
Add 50 mL of
0.05 mol/L
disodium Pink-violet to
) edetate, Yellow (back
Aluminum (ARY) ) ) o ) 1.349 mg of Al [5]
neutralize with titration with lead

NaOH, boil, cool, nitrate)
and add 5 g of

methenamine.

Acidify with ] )
) ) ) ) Pink-violet to )
Bismuth (Bid*) hydrochloric acid 10.45 mg of Bi [5]
) Yellow
if needed.

Add sufficient

methenamine )
Deep violet to
Lead (Pb?*) (about5g) to 10.35 mg of Pb [5]
] Yellow
turn the solution

red.

Add sufficient

methenamine ] )
_ Pink-violet to
Zinc (Zn2%) (about5g) to Vel 3.268 mg of Zn [5]
ellow
turn the solution

pink-violet.

This assay is a sensitive method for quantifying hydroperoxides.
Procedure:

o Preparation of FOX Reagent: The reagent typically contains ferrous sulfate, xylenol orange
tetrasodium salt, and perchloric acid in a methanol/water mixture. A common formulation
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includes 2.0 mM ferrous sulfate, 0.29 mM xylenol orange tetrasodium salt, and a specific
concentration of perchloric acid (e.g., 110-660 mM) in a 9:1 methanol/water solution.[8][9]

o Assay: In a 96-well microplate, mix 30 uL of the sample containing the hydroperoxide with
150 pL of the freshly prepared FOX reagent.[8][9]

 Incubation: Incubate the mixture at room temperature for approximately 15 minutes.[8]

o Measurement: Measure the absorbance of the resulting ferric-xylenol orange complex at a
wavelength between 550 nm and 580 nm.[9] The concentration of hydroperoxide is
proportional to the absorbance.
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Caption: Workflow for complexometric titration of metal ions using Xylenol orange.
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Caption: Experimental workflow for the Ferrous Oxidation-Xylenol Orange (FOX) assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Xylenol Orange
Tetrasodium Salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1635214#cas-number-for-xylenol-orange-
tetrasodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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